1-(5-chloro-2-methoxyphenyl)-3-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)urea

• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)-3-[2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]urea
• InChI: InChI=1S/C22H23ClN4O4/c1-3-31-17-7-4-15(5-8-17)18-9-11-21(28)27(26-18)13-12-24-22(29)25-19-14-16(23)6-10-20(19)30-2/h4-11,14H,3,12-13H2,1-2H3,(H2,24,25,29)
• InChI Key: DWMFTQYXOIAVLU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)NC3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C22H23ClN4O4
• Molecular Weight: 442.9 g/mol
• CAS No.: 1021081-94-6

Description

This urea derivative features a 5-chloro-2-methoxyphenyl group on one side of the urea backbone and a pyridazinone ring substituted with a 4-ethoxyphenyl group on the other, connected via an ethyl linker. The pyridazinone core (6-oxopyridazin-1(6H)-yl) is a key pharmacophore observed in compounds targeting kinase inhibition or G protein-coupled receptors (GPCRs) .

Biological Activity

The compound 1-(5-chloro-2-methoxyphenyl)-3-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)urea is a complex organic molecule that has garnered attention for its potential biological activities. This article provides a detailed overview of its biological activity, synthesizing findings from various studies.

Chemical Structure and Properties

• IUPAC Name : 1-(5-chloro-2-methoxyphenyl)-3-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)urea
• Molecular Formula : C21H22ClN3O3
• Molecular Weight : 397.87 g/mol
• CAS Number : Not specifically listed, but related compounds can be referenced for structural analysis.

1. Antibacterial Activity

Recent studies have demonstrated that compounds similar to this urea derivative exhibit significant antibacterial properties. For instance, derivatives containing the pyridazinone core have shown effectiveness against various bacterial strains, including Salmonella typhi and Bacillus subtilis . The mechanism often involves disruption of bacterial cell wall synthesis or inhibition of essential metabolic pathways.

2. Enzyme Inhibition

The compound has been evaluated for its ability to inhibit key enzymes, notably acetylcholinesterase (AChE) and urease. A study highlighted that certain derivatives exhibited strong inhibitory activity against urease, with IC50 values significantly lower than standard reference compounds . This suggests potential applications in treating conditions such as urea cycle disorders and certain types of kidney stones.

3. Anticancer Potential

Pyridazinone derivatives, including those related to the target compound, have been reported to possess anticancer properties. They may induce apoptosis in cancer cells through various pathways, including the modulation of Bcl-2 family proteins . Such activity is critical in developing new chemotherapeutic agents.

Case Studies

A series of synthesized compounds based on the pyridazine structure were tested for biological activity:

Compound ID	Activity Type	IC50 Value (µM)	Reference
7l	Urease Inhibition	2.14±0.003
7m	Urease Inhibition	0.63±0.001
7n	AChE Inhibition	1.13±0.003
7o	Antibacterial	Moderate
7p	Anticancer Activity	Significant

These findings indicate a promising pharmacological profile for compounds structurally related to 1-(5-chloro-2-methoxyphenyl)-3-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)urea .

Mechanistic Insights

The biological activities can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : The structural features allow interaction with active sites of enzymes like AChE and urease.
• Antimicrobial Action : The presence of halogen and methoxy groups enhances lipophilicity, facilitating membrane penetration in bacteria.

Comparison with Similar Compounds

4-Ethoxyphenyl vs. 4-Fluorophenyl/4-Chlorophenyl

• Target Compound: The pyridazinone ring is substituted with a 4-ethoxyphenyl group.
• CAS 1058241-53-4: Features a 4-fluorophenyl group (electron-withdrawing) on the pyridazinone, which could alter binding affinity in hydrophobic pockets of target proteins .
• CAS 1058175-25-9 : Contains a 4-chlorophenyl group (moderately electron-withdrawing), balancing lipophilicity and steric effects .

Linker Length: Ethyl vs. Propyl

• The target compound uses an ethyl linker (-CH₂CH₂-), whereas analogs like CAS 1058241-53-4 and 1058175-25-9 employ a propyl chain (-CH₂CH₂CH₂-). Longer linkers may increase conformational flexibility but reduce target specificity .

Urea Backbone Modifications

Aryl Substituents on the Urea Nitrogen

• Target Compound : The 5-chloro-2-methoxyphenyl group combines a halogen (Cl) for electronegativity and a methoxy (-OCH₃) for solubility. This substitution pattern is shared with PQ401, a kinase inhibitor .
• CAS 1020975-05-6 : Uses a 3-methoxyphenyl group, lacking the chloro substituent, which may reduce steric hindrance during receptor binding .